Journal Name:Mechanics of Time-Dependent Materials
Journal ISSN:1385-2000
IF:2.538
Journal Website:http://www.springer.com/materials/mechanics/journal/11043
Year of Origin:0
Publisher:Springer Netherlands
Number of Articles Per Year:28
Publishing Cycle:Quarterly
OA or Not:Not
Spatiotemporal Patterns of Polychlorinated Dibenzo-p-dioxins and Dibenzofurans and Dioxin-like Polychlorinated Biphenyls in Foodstuffs in Air Quality Regions in Taiwan
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-08-28 , DOI: 10.38212/2224-6614.1216
High-fat food intake is themain sourceofdioxin-like compounds forhumans, suchas consumptionofmeat, dairyandeggs, and seafoodproducts. Fruits, vegetables, and cereals have relatively low levels of dioxin-like compounds, but because of high consumption they also contribute to the food-borne intake. It is necessary to clarify dietary dioxin exposure affected by different food contamination levels and dietary habits among different geographic areas. We aimed to evaluate chronic dietary PCDD/Fs andDL-PCBs exposure in 725 individual foods in 14 categories in 6 Taiwan air quality regions (AQRs) and a total of 2441 foods from 2004 to 2018. We estimated daily PCDD/Fs þ DL-PCBs intake on the basis of sexand age-specific foodstuff ingestion rate and PCDD/FsþDL-PCBs concentrations using a probabilistic approach. PCDD/FþDL-PCB levels among the different sampling periods exhibited a decreasing trend in fish and aquatic products (from 0.384 ± 0.764 to 0.206± 0.223pgWHO05-TEQg ¡1w.w.) (p for trend1⁄4 0.043), livestockproducts (from0.133± 0.298 to 0.035± 0.043pgWHO05TEQ g¡1 w.w.), eggs (from 0.221 ± 0.373 to 0.056 ± 0.048 pgWHO05-TEQ g ¡1 w.w.) (p for trend1⁄4 0.002), and dairy samples (from 0.066± 0.075 to 0.024± 0.026 pgWHO05-TEQ g ¡1 w.w.) (p for trend1⁄4 0.001). All lifetime average daily doses (LADD) were below provisional tolerable monthly intake (PTMI) but higher than the TWI for PCDD/Fs and DL-PCBs in food. The percentages of the contribution of each food group to the total dietary intake of TEQPCDD/FþPCB in different ambient air dispersion areas and age groups. The total daily intake of PCDD/Fs and DL-PCBs by Taiwanese differed between AQRs (0.188e0.397 pgWHO05-TEQ kg ¡1 b.w. day¡1). The observed geographical variations were likely due to differences in food habits, cuisines, culture and levels of environmental contamination amongvarious regions inTaiwan.By sensitivity analysis, wehave identified themajor contribution toLADD,whichwas thedioxin levels inmarinefish, freshwaterfishandfish related products, and followedbydioxin levels induckeggs. Inaddition,marineand freshwaterfish consumption rate accountsmore than 10.2%. These major exposure variables was also consistent with the findings of total daily intake in different AQRs.
Detail
Fluorescence detection of malachite green in fish based on aptamer and SYBR Green I
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2023-07-10 , DOI: 10.38212/2224-6614.3422
A simple fluorescence method to quantitatively monitor malachite green (MG) was introduced based on the conformation switch effect of MG-aptamer (Apt) and the fluorochrome of SYBR Green I (SGI). SGI can embed in the stem-loop structure of Apt to produce fluorescence. However, the fluorescence will be quenched when MG is introduced because of the specific binding of Apt to MG. Under the optimal conditions, the fluorescence method displayed excellent linear relationship between the fluorescence quenching efficiencies and the MG concentrations ranging from 0.02 μmol L−1 to 1.0 μmol L−1. The detection limit of the method was 0.67 μg kg−1 (3α/κ, n = 9) which is lower than the limit (1 μg kg−1) specified in the national standard of China (GB/T 19857–2005) and the limit (2 μg kg−1) specified by the European Food Safety Authority (EFSA, 2016). Excellent recoveries between 87.1% and 106.9% tested by spiking standards were achieved with RSD less than 6.4%. The data were confirmed by the method of HPLC, and the results proved that the established fluorescence method could be used for the rapid detection of MG in fish with high accuracy and sensitivity.
Detail
Effect of harvest time on saponins in yam (Dioscorea pseudojaponica Yamamoto)
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-27 , DOI: 10.38212/2224-6614.3110
Steroidal saponins including furostanol and spirostanol glycosides are the important bioactive compounds in yams. In the study, the content of individual saponin in varied organs of yam (Dioscorea pseudojaponica Yamamoto) harvested from November to March of the next year (the harvest season) were determined. Results showed that total saponin levels in yam organs (except rhizophor) harvested at various time were in the order: January>December>February>November>March. Saponin contents in rhizophor gathered in December were higher than those obtained in January. The highest total amounts of saponins among various organs were in the order: tuber cortex (619.79μg/g dw)>tuber flesh (247.84μg/g dw)>rhizophor (32.19μg/g dw)>leaf (26.57μg/g dw)>vine (25.06μg/g dw).
Detail
Determination of tiamulin residue in pork and chicken by solid phase extraction and HPLC
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI: 10.38212/2224-6614.2497
A high performance liquid chromatography (HPLC) was developed for determining tiamulin residue in chicken and pork. Samples were extracted with acetonitrile, purified by liquid partition separation, and extracted with n-hexane at last. The n-hexane extract was concentrated and eluted through a Bond Elut C18 cartridge for HPLC analysis. The HPLC system was performed on a Lichrospher 100 RP-18 column (5 μm, 4.6 mm I.D. × 250 mm) using a mixture of 80% acetonitrile and 1% ammonia carbonate (90:10, v/v) as mobile phase, and detecting wavelength was set at 210 nm with an UV-Vis detector. The calibration curve (R2 = 0.9995) of tiamulin was highly linear at concentrations of 0.5~8.0 ppm, while the detection limit was 0.025 ppm. Recoveries of tiamulin spiked in chicken and pork samples ranged from 84.3~97.0% and 87.9~105.9%, respectively. Each 10 chicken and pork samples sold in retail markets were tested to detect tiamulin, while none of these samples contained tiamulin.
Detail
Biologically-Guided Isolation of Natural Lead Antithyroid Drug from Medicago sativa L. Sprouts and Its Toxic Profile in Comparison with Propylthiouracil
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-08-28 , DOI: 10.38212/2224-6614.1242
Hyperthyroidism is a common endocrine disorder associated with increased risk of cardiovascular complications and mortality. Although antithyroid drugs (ATDs) are approved as first line option for many hyperthyroidism cases, including pregnancy and childhood, they exert significant toxic profile. Medicago sativa L. (alfalfa) also called “The father of all food” was among the diet consumed by mares that gave birth to foals with congenital hypothyroidism. Since, greenfeed was accused for the development of such condition, alfalfa may possess constituents with promising antithyroid potential that could be a valuable substitute for the conventional ATDs. The current work was designed to identify the most biologically active antithyroid phytoconstituent separated from alfalfa sprouts and comparing its antithyroid mechanism, efficacy and toxic profile to the standard ATD; propylthiouracil (PTU). The most biologically active solvent fractions from alfalfa sprouts extract were identified by in vitro screening for anti-thyroid peroxidase (TPO) activity, from which different phytoconstituents were separated and identified by interpretation of spectroscopic data. These compounds were then in vitro screened for anti-TPO and virtually screened via GLIDE XP docking into the crystal structures of the enzymes; bovine lactoperoxidase, as an alternative to TPO, and mammalian selenocysteinedependent iodothyronine deiodinase (IDI), that are both uniquely dually prohibited by PTU. The compound that showed the least TPO IC50 and highest combined docking XP score was elected for comparing its antithyroid mechanism, efficacy, tendency to reverse hyperthyroidism-triggered complications and toxicity to PTU using L-thyroxineinduced hyperthyroidism model in rats. Seven compounds (1e7) were isolated from the most biologically active fraction, whilst, compounds (4e7) were reported for the first time from alfalfa sprouts. Compound 5 (apigenin) showed the least TPO IC50 and highest in-silico combined score, thus, apigenin was selected for further in-vivo investigations. Apigenin was found to more effectively interfere with type 1-IDI than with TPO in vivo. Apigenin therapy resulted in nearly euthyroid state, without incidence of hypothyroidism, thyroid hypertrophy, hepatotoxity or WBCs count reduction. In addition, apigenin, but not PTU, corrected hyperthyroidism-induced left ventricular hypertyrophy. Therefore, apigenin is a natural lead antithyroid drug that represents a possible safer alternative to conventional ATDs.
Detail
Identification, synthesis and spectral characterization of a potential impurity of ceftazidime
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI: 10.38212/2224-6614.2278
During the process development of ceftazidime, a new impurity which exceeded the limit of 0.1% was detected by a simple HPLC method. The molecular weight of the target impurity was determined by LC/MS. This suspected impurity was synthesized and purified for characterization. When co-injected with ceftazidime in HPLC, the retention time of the impurity was the same as the ceftazidime sample containing the impurity. The structural determination of the suspected impurity was conducted by IR, MS, 1H-NMR and 13C-NMR spectroscopic techniques. This new impurity was the methyl ester of ceftazidime, and its structure was determined as (6R, 7R)-7-[[(Z)-2-(2-aminothiazol-4-yl)-2-[(1-methoxycarbonyl-1-methylethoxy) imino]acetyl]amino]-8-oxo-3-[(1-pyridinio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, with molecular formula of C23H24N6O7S2 and molecular weight of 560 Da.
Detail
Development of a technique to detect the residue of oxolinic acid in the serum and muscle of Chinese mitten crab, Eriocheir sinensis
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI: 10.38212/2224-6614.2456
We analyzed the residual of oxolinic acid in the serum and muscle of the Chinese mitten crab by high-performance liquid chromatography (HPLC) coupled with a fluorescence detector. A standard solution of oxolinic acid was prepared by dilution with 0.05 M phosphate buffered saline (PBS) (pH 7.4). Serum and muscle samples were completely homogenized prior to addition of oxolinic acid. Samples were then transferred into an ultrasonic water bath and centrifuged. The supernatants of serum and water layer of hexane defatted muscle were passed through C-18 solid phase extraction columns. Finally, oxolinic acid in the column was eluted with methanol/NH4OH (75:25 v/v), and then was evaporated to dry by nitrogen gas. Extracted oxolinic acid was determined by HPLC with a fluorescence detector (excitation/emission=335 nm/378 nm) and a Cosmosil 5C18-MS reverse phase column (5 μm, 4.6×150 mm i.d.). A mixture of acetonitrile and 0.02 M PBS pH 3.0 (25:75) was used as the mobile phase at a flow rate of 1.0 mL/min. A peak with retention time around 8 min was observed. With the addition of 100 μg L^(-1) oxolinic acid treatments, the mean recoveries from serum and muscle were 92% and 82%, respectively. The detection limit was 1 ppb and standard curves spiked at different levels showed a good linear correlation coefficient (R(superscript 2)>0.999 for oxolinic acid). Because residual oxolinic acid could not be detected in all tested crabs initially, five crabs were fed with oxolinic acid for 7 days by oral administration on purpose and the residual oxolinic acid in both sera and muscle were measured, respectively. The results showed that the residual oxoilinic acid in both sera and muscle could be quantified by this method. Therefore, our developed technique may be employed as a practical method for detection of residual oxolinic acid residue in Chinese mitten crabs or other aquaculture products.
Detail
Protein properties of UF Teleme produced from various types of milk
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI: 10.38212/2224-6614.2471
In this study, white cheese Teleme samples were produced from cow's, sheep's and goat's milk using UF and the traditional methods. In both methods, milk was divided into three portions and heated to 68℃/20 min, 72℃/5 min and 80℃/1 min., respectively. Each sample tested for three different pasteurization norms was divided into two portions. The calf rennet (CR) was added to the first portion and microbial rennet (MR) was added to the second portion. The teleme samples were prepared using 2 processing methods, 3 pasteurization norms, and 2 enzyme types. Besides total nitrogen and water-soluble nitrogen analyses, SDSPAGE was applied to the samples to determine free protein breakdowns. Total nitrogen and water-soluble nitrogen values were higher in Teleme samples treated with microbial rennet than those with calf rennet in both UF and traditional Teleme samples. In the first day a rapid proteolysis and fraction product (casein fraction) just under the β-casein were determined in Teleme samples produced from milk with microbial rennet at 68℃ and 72℃ in SDS-PAGE. Data on water-soluble nitrogen fractions confirmed electrophoretic profiles.
Detail
Stress amelioration and anti-inflammatory potential of Shiikuwasha (Citrus depressa Hayata) essential oil, limonene, and γ-terpinene
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2023-07-10 , DOI: 10.38212/2224-6614.3414
Shiikuwasha (Citrus depressa Hayata) essential oil (SEO) extracted from Shiikuwasha fruit pulp contains two major volatile components, limonene and γ-terpinene (56.56–57.31 and 24.41–24.98%, respectively). In this study, we showed that the aroma streams of SEO, limonene, and γ-terpinene exhibited significant physiological stress amelioration effects in nine healthy female panelists tested in a 30-min visual display task. While SEO administration significantly reduced work errors by 15 min compared to the odorless control condition, the limonene stream reduced work errors only at the first and fourth 5-min intervals, and the γ-terpinene effect lasted only for the initial 5-min. However, γ-terpinene inhalation reduced stress by significantly increasing post-work electrocardiogram R–R interval variability and lowering electroencephalogram beta wave powers at the midline occipital Oz position. Additionally, SEO, limonene, and γ-terpinene displayed anti-inflammatory activity in vitro by suppressing the pro-inflammatory markers NO and IL-1β in BV-2 microglial cells in a dose-dependent manner.
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Perspective on recent developments of nanomaterial based fluorescent sensors: applications in safety and quality control of food and beverages
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-12-02 , DOI: 10.38212/2224-6614.1270
As the highly toxic pollutants will seriously harm human health, it is particularly important to establish the analysis and detection technology of food pollutants. Compared with the traditional detection methods, fluorescent detection techniques based on nanomaterials trigger wide interesting because of reduced detection time, simple operation, high sensitivity and selectivity, and economic. In this review, the application of fluorescent sensors in food pollutants detection is presented. Firstly, conventional fluorescent nanomaterials including metal-based quantum dots, carbon dots, graphene quantum dots and metal nanoclusters were summarized, with emphasis on the photoluminescence mechanism. Then, the fluorescence sensors based on these nanomaterials for food pollutants detection were discussed, involving in the established methods, sensor mechanisms, sensitivity, selectivity, and practicability of fluorescence sensors. The selected analytes focus on five types of higher toxic food pollutants, including mycotoxins, foodborne pathogens, pesticide residues, antibiotic residues, and heavy metal ions. Finally, outlook on the future and potential development of fluorescence detection technology in the field of food science were proposed, including green synthesis and reusability of fluorescence probes, large-scale industrialization of sensors, nondestructive testing of samples and degradation of harmful substances.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
3.40 36 Science Citation Index Expanded Not
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